Cas no 1208795-98-5 (2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one)
2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Chemical and Physical Properties
Names and Identifiers
-
- C7H6BrN3OS
- 2-bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
- AKOS026730236
- SCHEMBL18336761
- EN300-51226
- Z636243300
- CCG-321116
- AT33604
- 1208795-98-5
- 2-bromo-7-ethyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
- CS-0078637
- 2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
-
- Inchi: 1S/C7H6BrN3OS/c1-2-4-3-5(12)11-7(9-4)13-6(8)10-11/h3H,2H2,1H3
- InChI Key: YUWKSPYNEOVDQO-UHFFFAOYSA-N
- SMILES: BrC1=NN2C(C=C(CC)N=C2S1)=O
Computed Properties
- Exact Mass: 258.94150g/mol
- Monoisotopic Mass: 258.94150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 70.3Ų
2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337075-1g |
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
1208795-98-5 | 95%+ | 1g |
$499 | 2022-12-29 | |
| Chemenu | CM337075-5g |
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
1208795-98-5 | 95%+ | 5g |
$1446 | 2022-12-29 | |
| TRC | B998838-25mg |
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
1208795-98-5 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B998838-50mg |
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
1208795-98-5 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B998838-250mg |
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
1208795-98-5 | 250mg |
$ 365.00 | 2022-06-06 | ||
| Chemenu | CM337075-1g |
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
1208795-98-5 | 95%+ | 1g |
$703 | 2021-08-18 | |
| Chemenu | CM337075-5g |
2-Bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
1208795-98-5 | 95%+ | 5g |
$2194 | 2021-08-18 | |
| Enamine | EN300-51226-0.05g |
2-bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
1208795-98-5 | 95.0% | 0.05g |
$88.0 | 2025-02-20 | |
| Enamine | EN300-51226-0.1g |
2-bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
1208795-98-5 | 95.0% | 0.1g |
$132.0 | 2025-02-20 | |
| Enamine | EN300-51226-0.25g |
2-bromo-7-ethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one |
1208795-98-5 | 95.0% | 0.25g |
$188.0 | 2025-02-20 |
2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One: A Comprehensive Overview
The compound 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One (CAS No. 1208795-98-5) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazolopyrimidinones, which are known for their diverse biological activities and potential applications in drug development. The molecule's structure is characterized by a fused thiadiazole and pyrimidine ring system, with a bromine atom at position 2 and an ethyl group at position 7. These substituents play a crucial role in determining the compound's chemical reactivity and biological properties.
Recent studies have highlighted the importance of thiadiazolopyrimidinones as scaffolds for developing bioactive molecules. The fused ring system provides a rigid structure that can interact with various biological targets, such as enzymes and receptors. For instance, researchers have explored the potential of 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One as a lead compound for anti-inflammatory agents. Its ability to modulate inflammatory pathways has been demonstrated in vitro and in vivo models, suggesting its potential utility in treating conditions such as arthritis and neuroinflammation.
The synthesis of 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One involves a multi-step process that typically begins with the preparation of the thiadiazole ring followed by its fusion with the pyrimidine moiety. The introduction of the bromine atom and ethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.
In terms of pharmacokinetics, 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are advantageous for drug delivery but may require formulation adjustments to optimize bioavailability. Preclinical studies have shown that the compound demonstrates selective activity against certain cancer cell lines, particularly those overexpressing specific oncogenes. This selectivity suggests that it could serve as a targeted therapeutic agent in oncology.
Another area of active research involving this compound is its role as an inhibitor of key enzymes involved in metabolic disorders. For example, studies have shown that 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin-5-One can inhibit the activity of kinases associated with energy metabolism. This finding opens new avenues for its application in treating metabolic syndromes such as diabetes and obesity.
Despite its promising biological activities, further research is needed to fully understand the mechanisms underlying its effects and to address potential safety concerns. Ongoing clinical trials are evaluating its toxicity profile and efficacy in human subjects. Additionally, computational modeling techniques are being employed to predict its interactions with various biological systems and to guide the design of more potent derivatives.
In conclusion, 2-Bromo-7-Ethyl-5H-1,3,4-Thiadiazolo[3,2-a]Pyrimidin
1208795-98-5 (2-Bromo-7-ethyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)